Cas no 2202341-98-6 (N-(2-fluorocyclopentyl)pyridin-2-amine)

• Product Name: N-(2-fluorocyclopentyl)pyridin-2-amine
• CAS No: 2202341-98-6
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 5927198
• PubChem ID: 126856425
• Update Time: 2025-06-11

N-(2-fluorocyclopentyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorocyclopentyl)pyridin-2-amine
• F6438-6816
• AKOS032844127
• 2202341-98-6

• Inchi： 1S/C10H13FN2/c11-8-4-3-5-9(8)13-10-6-1-2-7-12-10/h1-2,6-9H,3-5H2,(H,12,13)
• InChI Key： MEEGZJLHSWLULV-UHFFFAOYSA-N
• SMILES： FC1CCCC1NC1C=CC=CN=1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9Ų

Additional information on N-(2-fluorocyclopentyl)pyridin-2-amine

Introduction to N-(2-fluorocyclopentyl)pyridin-2-amine (CAS No. 2202341-98-6)

N-(2-fluorocyclopentyl)pyridin-2-amine, identified by its CAS number 2202341-98-6, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a fluorocyclopentyl moiety and an amine functional group on a pyridine backbone imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

The compound's structure, characterized by a cyclopentyl ring substituted with a fluorine atom, contributes to its stability and reactivity. The fluorine atom, known for its ability to influence metabolic pathways and binding affinity, enhances the compound's potential as a pharmacophore. This feature is particularly relevant in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their improved pharmacokinetic profiles. N-(2-fluorocyclopentyl)pyridin-2-amine exemplifies this trend, as it combines the benefits of fluorine substitution with the versatility of the pyridine scaffold. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as key components in drugs targeting neurological disorders, infectious diseases, and cancer.

The amine group in N-(2-fluorocyclopentyl)pyridin-2-amine provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. This flexibility is crucial for optimizing drug candidates during the preclinical and clinical development phases. Researchers have leveraged this property to develop novel analogs with enhanced efficacy and reduced side effects.

Recent studies have highlighted the potential of N-(2-fluorocyclopentyl)pyridin-2-amine in addressing unmet medical needs. For instance, its structural motif has been explored in the development of inhibitors targeting enzymes involved in cancer progression. The fluorocyclopentyl group has been shown to improve binding affinity to specific protein targets, while the pyridine ring enhances solubility and bioavailability. These attributes make it an attractive scaffold for designing next-generation therapeutics.

The compound's relevance extends beyond oncology. Emerging research suggests its utility in treating neurological disorders, where precise modulation of biological pathways is essential. The ability of N-(2-fluorocyclopentyl)pyridin-2-amine to interact with neurotransmitter receptors has been investigated, paving the way for potential applications in neuropharmacology. Furthermore, its interaction with metabolic enzymes has been studied for implications in managing metabolic diseases.

The synthesis of N-(2-fluorocyclopentyl)pyridin-2-amine involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets stringent quality standards. Techniques such as fluorination reactions and transition metal-catalyzed coupling have been pivotal in constructing this complex molecule.

In conclusion, N-(2-fluorocyclopentyl)pyridin-2-amine(CAS No. 2202341-98-6) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in addressing various health challenges.